Cas no 1353973-69-9 ((6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride)

• Product Name: (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride
• CAS No: 1353973-69-9
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• CID: 2155956
• Update Time: 2025-06-12

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloropyridin-3-yl)-n-methylmethanamine hydrochloride
• (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride
• AM93886
• 1-(6-chloropyridin-3-yl)-N-methyl methanamine hydrochloride
• 1-(6-CHLORO-3-PYRIDINYL)-N-METHYLMETHANAMINE HYDROCHLORIDE

• Inchi： 1S/C7H9ClN2.ClH/c1-9-4-6-2-3-7(8)10-5-6;/h2-3,5,9H,4H2,1H3;1H
• InChI Key： QMHVBKRUQBQSCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CNC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride (CAS No. 1353973-69-9)

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride (CAS No. 1353973-69-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-chloro-3-(methylamino)methylpyridine hydrochloride, is a derivative of pyridine and has gained attention due to its potential in the development of novel therapeutic agents.

The molecular structure of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride consists of a pyridine ring substituted with a chloro group at the 6-position and a methylamine moiety attached to the 3-position via a methyl group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the importance of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for further drug development.

In addition to its therapeutic potential, (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride has been explored for its use in chemical synthesis. Its unique structural features make it an excellent building block for the synthesis of more complex molecules. Researchers have utilized this compound as a key intermediate in the synthesis of various bioactive compounds, including those with anti-inflammatory and anti-cancer properties.

The pharmacokinetic properties of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a drug candidate. These properties contribute to its suitability for oral administration and long-term use in clinical settings.

Clinical trials involving (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by patients, with minimal side effects observed. These findings are encouraging and pave the way for further clinical evaluation.

Beyond its direct therapeutic applications, (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride has also been used as a tool compound in academic research. Its ability to selectively interact with specific protein targets makes it valuable for understanding complex biological processes at the molecular level. This has led to new insights into disease mechanisms and potential therapeutic strategies.

In conclusion, (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride (CAS No. 1353973-69-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and potential therapeutic effects make it an attractive candidate for further development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs to address unmet medical needs.